(4-ALLYLPIPERAZINO)(3-FLUOROPHENYL)METHANONE

• IUPAC Name: (3-fluorophenyl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H17FN2O/c1-2-6-16-7-9-17(10-8-16)14(18)12-4-3-5-13(15)11-12/h2-5,11H,1,6-10H2
• InChI Key: KVBMZLQXUWFXIV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H17FN2O
• Molecular Weight: 248.30 g/mol

Description

(4-Allylpiperazino)(3-fluorophenyl)methanone is a chemical compound that features a piperazine ring substituted with an allyl group and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-allylpiperazino)(3-fluorophenyl)methanone typically involves the reaction of 4-allylpiperazine with 3-fluorobenzoyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions and improving yield.

Types of Reactions:

Oxidation: The allyl group in (4-allylpiperazino)(3-fluorophenyl)methanone can undergo oxidation to form an epoxide or an aldehyde.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like m-chloroperbenzoic acid (m-CPBA) for epoxidation.

Reduction: Lithium aluminum hydride (LiAlH4) for reducing the carbonyl group.

Substitution: Nucleophiles such as amines or thiols in the presence of a catalyst.

Major Products:

Oxidation: Epoxide or aldehyde derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (4-allylpiperazino)(3-fluorophenyl)methanone involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors, while the fluorophenyl group can enhance binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

(4-Fluorophenyl)(pyridin-4-yl)methanone: Shares the fluorophenyl group but has a pyridine ring instead of a piperazine ring.

(4-Aminophenyl)(4-(2-fluorophenyl)piperazino)methanone: Similar structure but with an amino group on the phenyl ring.

Uniqueness: (4-Allylpiperazino)(3-fluorophenyl)methanone is unique due to the presence of both an allyl group and a fluorophenyl group, which can confer specific chemical and biological properties not found in other similar compounds.